4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol

• IUPAC Name: 4-[(7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol
• InChI: InChI=1S/C17H25NO2/c1-12-4-9-17-15(11-12)16(3-2-10-20-17)18-13-5-7-14(19)8-6-13/h4,9,11,13-14,16,18-19H,2-3,5-8,10H2,1H3
• InChI Key: YMMAWKIFMTWHJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OCCCC2NC3CCC(CC3)O
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor partial agonist. These actions result in increased levels of serotonin in the brain, which can help to regulate mood and reduce anxiety.
Biochemical and Physiological Effects:
Studies have shown that 4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol can have a range of biochemical and physiological effects. These include increased levels of serotonin in the brain, reduced anxiety, and improved cognitive function. It has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol in lab experiments include its potential as a selective serotonin reuptake inhibitor and its ability to act as a 5-HT1A receptor partial agonist. However, there are also limitations to its use, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are numerous future directions for research on 4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol. These include further studies on its potential as an antidepressant, anxiolytic, and antipsychotic agent. It may also be useful in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol involves the reaction of 7-methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-amine with cyclohexanone in the presence of a reducing agent. The resulting product is a white solid with a melting point of 123-125°C.

Scientific Research Applications

The potential applications of 4-[(7-Methyl-2,3,4,5-tetrahydro-1-benzoxepin-5-yl)amino]cyclohexan-1-ol in scientific research are numerous. This compound has been studied for its potential use as an antidepressant, anxiolytic, and antipsychotic agent. It has also been shown to have potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders.